![molecular formula C10H12F3NO B2402831 {4-[(2,2,2-Trifluoroethoxy)methyl]phenyl}methanamine CAS No. 923233-09-4](/img/structure/B2402831.png)
{4-[(2,2,2-Trifluoroethoxy)methyl]phenyl}methanamine
Overview
Description
“{4-[(2,2,2-Trifluoroethoxy)methyl]phenyl}methanamine” is a chemical compound with the CAS Number: 1249802-64-9 . It has a molecular weight of 219.21 . The IUPAC name for this compound is [4-methyl-2-(2,2,2-trifluoroethoxy)phenyl]methanamine . It is stored at a temperature of 4 degrees Celsius and is in liquid form .
Molecular Structure Analysis
The InChI code for “{4-[(2,2,2-Trifluoroethoxy)methyl]phenyl}methanamine” is 1S/C10H12F3NO/c1-7-2-3-8(5-14)9(4-7)15-6-10(11,12)13/h2-4H,5-6,14H2,1H3 . This code provides a unique representation of the molecular structure.
Physical And Chemical Properties Analysis
“{4-[(2,2,2-Trifluoroethoxy)methyl]phenyl}methanamine” is a liquid at room temperature . It has a molecular weight of 219.21 .
Scientific Research Applications
Synthesis of Substituted Compounds
This compound is used in the synthesis of substituted [4-(2,2,2-Trifluoroethoxy)-2-Pyridinyl]-Methylthio-Imidazoles and -Pyrimidines . These synthesized compounds have been characterized, and their structures have been confirmed by single-crystal X-ray diffraction analyses .
Gastric Medicine Research
The compound is related to the field of gastric medicine research. It is used in the synthesis of prazole-based medicines, which are used to treat conditions caused by excessive acidity in the stomach, such as stomach ulcers and reflux disease .
Inhibition of Acid Secretion
The compound is used in the synthesis of benzimidazole compounds, such as lansoprazole and omeprazole. These are gastric parietal cell Proton Pump Inhibitors (PPIs), which are widely used for the treatment of acid-related gastric diseases due to their ability to inhibit acid secretion .
Imidazole Derivatives
The compound is used in the synthesis of imidazole derivatives. Imidazole is an organic compound with the formula (CH)2N(NH)CH. Derivatives of imidazole form a common family of heterocycles that share the 1,3-C3N2 ring but feature varied substituents .
Pyrimidine Derivatives
The compound is used in the synthesis of pyrimidine derivatives. Pyrimidine is an aromatic heterocyclic organic compound similar to pyridine .
Anti-cancer Research
The compound is used in the synthesis of 2,5-bis(2,2,2-trifluoroethoxy)phenyl-based 1,3,4-Oxadiazoles, which have shown potential as anti-cancer agents .
Anti-diabetic Research
The compound is also used in the synthesis of 2,5-bis(2,2,2-trifluoroethoxy)phenyl-based 1,3,4-Oxadiazoles, which have shown potential as anti-diabetic agents .
Safety and Hazards
The safety information for “{4-[(2,2,2-Trifluoroethoxy)methyl]phenyl}methanamine” indicates that it is dangerous . The hazard statements include H302, H314, and H335 . The precautionary statements include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
[4-(2,2,2-trifluoroethoxymethyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3NO/c11-10(12,13)7-15-6-9-3-1-8(5-14)2-4-9/h1-4H,5-7,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTPONFIJNZHHJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)COCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{4-[(2,2,2-Trifluoroethoxy)methyl]phenyl}methanamine | |
CAS RN |
923233-09-4 |
Source
|
| Record name | {4-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-methoxyphenyl)-5-methyl-7-phenyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2402750.png)
![4-(Trifluoromethyl)-1-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-a]quinoxaline](/img/structure/B2402757.png)
![N-[3-[(4-Chlorophenyl)methyl]oxolan-3-yl]but-2-ynamide](/img/structure/B2402758.png)
![1,3-dimethyl-5-((4-nitrobenzyl)thio)-7-(thiophen-2-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2402759.png)
![N-(3-chlorobenzyl)-3-((5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl)amino)benzamide](/img/structure/B2402762.png)
![2-(3,5-dimethylisoxazole-4-carbonyl)-8-fluoro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2402763.png)
![8-(3-phenyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one](/img/structure/B2402765.png)
